Cas no 1496557-88-0 (3-(4-bromo-1H-pyrazol-5-yl)prop-2-enoic acid)

• Product Name: 3-(4-bromo-1H-pyrazol-5-yl)prop-2-enoic acid
• CAS No: 1496557-88-0
• MF: C₆H₅BrN₂O₂
• MW: 217.020100355148
• CID: 6245712
• PubChem ID: 131233817
• Update Time: 2025-05-19

3-(4-bromo-1H-pyrazol-5-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-1H-pyrazol-5-yl)prop-2-enoic acid
• 1496557-88-0
• EN300-1898332

• Inchi： 1S/C6H5BrN2O2/c7-4-3-8-9-5(4)1-2-6(10)11/h1-3H,(H,8,9)(H,10,11)/b2-1+
• InChI Key： OLJPSYLDYYYZMJ-OWOJBTEDSA-N
• SMILES： BrC1C=NNC=1/C=C/C(=O)O

Computed Properties

• Exact Mass: 215.95344g/mol
• Monoisotopic Mass: 215.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66Ų

Additional information on 3-(4-bromo-1H-pyrazol-5-yl)prop-2-enoic acid

Comprehensive Analysis of 3-(4-bromo-1H-pyrazol-5-yl)prop-2-enoic acid (CAS No. 1496557-88-0): Properties, Applications, and Research Insights

The compound 3-(4-bromo-1H-pyrazol-5-yl)prop-2-enoic acid (CAS No. 1496557-88-0) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceutical and agrochemical research. As a pyrazole derivative, this molecule combines a brominated heterocycle with an α,β-unsaturated carboxylic acid moiety, making it a valuable building block for drug discovery and material science. Researchers particularly value its Michael acceptor capability and potential as a bioisostere in medicinal chemistry.

Current trends in small molecule drug development have increased demand for functionalized pyrazole compounds like 1496557-88-0. The presence of both electrophilic (bromo) and nucleophilic (carboxylic acid) sites allows for diverse synthetic modifications, addressing common search queries about "modular chemical scaffolds" and "versatile intermediates". This aligns with growing interest in fragment-based drug design (FBDD) strategies, where such compounds serve as crucial starting points for lead optimization.

From a structural perspective, the conjugated system in 3-(4-bromo-1H-pyrazol-5-yl)prop-2-enoic acid enables interesting photophysical properties, responding to searches about "fluorescent probes" and "bioimaging agents". The intramolecular charge transfer characteristics make it potentially useful for developing molecular sensors, a hot topic in materials science forums. Its hydrogen bonding capacity (from both pyrazole NH and carboxylic OH) also makes it relevant to discussions about "supramolecular chemistry" and "crystal engineering".

In pharmaceutical contexts, this compound's structural similarity to NSAID scaffolds has prompted investigations into its potential cyclooxygenase inhibition activity. While not itself a drug substance, its pharmacophore features appear in many patent applications related to "anti-inflammatory agents" and "pain management" - two of the most searched health topics online. The 4-bromo substitution offers unique opportunities for cross-coupling reactions, addressing frequent queries about "Suzuki-Miyaura compatible building blocks".

The agrochemical industry shows parallel interest, with researchers exploring 1496557-88-0 as a precursor for crop protection agents. Its heterocyclic core resembles structures found in modern fungicides and herbicides, connecting to trending searches about "green chemistry solutions" in agriculture. The compound's biodegradability potential (due to the acid group) makes it relevant to discussions about "environmentally friendly pesticides".

Analytical characterization of 3-(4-bromo-1H-pyrazol-5-yl)prop-2-enoic acid typically involves advanced techniques like NMR spectroscopy (showing characteristic vinyl proton at δ 7-8 ppm and pyrazole CH around δ 8 ppm), HRMS for molecular weight confirmation, and FTIR demonstrating carbonyl stretch at ~1700 cm⁻¹. These details answer common technical questions about "compound verification methods" in research publications.

Recent literature highlights innovative applications, including its use in developing metal-organic frameworks (MOFs) for gas storage - a subject with growing search volume due to energy storage concerns. The compound's ability to act as a multidentate ligand through its pyrazole nitrogen and carboxylate oxygen makes it valuable for coordination chemistry, addressing queries about "hybrid materials design".

Safety considerations for CAS 1496557-88-0 follow standard laboratory protocols for organic acids and brominated compounds. While not classified as hazardous under major regulatory systems, proper handling of powdered substances and acidic materials remains essential - information frequently sought in "chemical safety guidelines" searches. The compound's stability data (typically stable at room temperature but may decompose under strong light) answers common "storage conditions" queries.

Future research directions likely involve exploring its click chemistry potential (given the alkenoic acid moiety) and applications in proteolysis targeting chimeras (PROTACs) - two rapidly growing areas in chemical biology. These aspects connect with trending searches about "next-generation therapeutics" and "targeted protein degradation", positioning 3-(4-bromo-1H-pyrazol-5-yl)prop-2-enoic acid as a compound with significant future potential across multiple scientific disciplines.